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Compound of Interest

Compound Name: Diallyl oxalate

Cat. No.: B1618031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the material properties of poly(diallyl oxalate)

against common alternative biodegradable polymers. Due to the limited availability of published

experimental data for poly(diallyl oxalate), this report incorporates data from analogous

poly(allyl ester) resins for estimation purposes, which are clearly denoted. All quantitative data

is summarized for ease of comparison, and detailed experimental protocols for key

characterization techniques are provided.

Comparative Data of Polymer Properties
The following tables present a comparison of the thermal, mechanical, chemical, and optical

properties of poly(diallyl oxalate) and its alternatives.

Table 1: Thermal Properties
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Property
Poly(diallyl
oxalate)
(Estimated)

Poly(lactic
acid) (PLA)

Poly(caprolact
one) (PCL)

Poly(glycolic
acid) (PGA)

Glass Transition

Temperature (Tg)
60 - 80 °C 60 - 65 °C[1] -60 °C 35 - 40 °C[2]

Melting

Temperature

(Tm)

Not Applicable

(Amorphous)
150 - 180 °C[3] 58 - 60 °C 225 - 230 °C[2]

Decomposition

Temperature
> 200 °C ~350 °C ~350 °C ~240 °C

Note: The thermal properties of poly(diallyl oxalate) are estimated based on data for other

amorphous, crosslinked poly(allyl ester) resins. The decomposition of the diallyl oxalate
monomer begins at approximately 120°C[4].

Table 2: Mechanical Properties

Property
Poly(diallyl
oxalate)
(Estimated)

Poly(lactic
acid) (PLA)[1]
[5]

Poly(caprolact
one) (PCL)

Poly(glycolic
acid) (PGA)

Tensile Strength

(MPa)
30 - 50 50 - 70 20 - 35 60 - 100

Young's Modulus

(GPa)
2.0 - 3.5 2.5 - 4.0 0.2 - 0.4 5.0 - 7.0

Elongation at

Break (%)
< 5 2 - 6 100 - 1000 1 - 5

Note: Mechanical properties for poly(diallyl oxalate) are estimated based on unfilled

poly(diallyl phthalate) resins. Actual values can vary significantly with the degree of

crosslinking.

Table 3: Chemical Resistance
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Chemical
Class

Poly(diallyl
oxalate)
(Expected)

Poly(lactic
acid) (PLA)

Poly(caprolact
one) (PCL)

Poly(glycolic
acid) (PGA)

Acids (Dilute) Good Fair Good Fair

Bases (Dilute) Fair Poor Fair Poor

Organic Solvents

(Polar)
Poor Good Poor Poor

Organic Solvents

(Non-polar)
Good Fair Good Fair

Water
Excellent (low

absorption)
Fair (hydrolyzes)

Good (low

absorption)

Poor

(hydrolyzes)

Note: Chemical resistance is highly dependent on the specific chemical, concentration, and

temperature. The data for poly(diallyl oxalate) is an educated estimation based on the general

chemical resistance of poly(allyl ester) resins.

Table 4: Optical Properties

Property
Poly(diallyl
oxalate)
(Estimated)

Poly(lactic
acid) (PLA)

Poly(caprolact
one) (PCL)

Poly(glycolic
acid) (PGA)

Refractive Index 1.50 - 1.55 ~1.46 ~1.47 ~1.42

Light

Transmittance

(%)

> 90
> 90

(Amorphous)

~80 (Semi-

crystalline)

Not Applicable

(Opaque)

Note: Optical properties of poly(diallyl oxalate) are estimated based on data for other

transparent poly(allyl ester) resins. The refractive index of the diallyl oxalate monomer is

approximately 1.446.
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Detailed methodologies for the key experiments cited in this guide are outlined below.

Thermal Analysis
1. Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) and melting temperature (Tm)

of the polymer.

Apparatus: Differential Scanning Calorimeter.

Procedure:

A small sample of the polymer (5-10 mg) is hermetically sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference are heated at a controlled rate (e.g., 10 °C/min) under a

nitrogen atmosphere.

The heat flow to the sample and reference is monitored as a function of temperature.

The Tg is identified as a step change in the baseline of the heat flow curve, and the Tm is

identified as an endothermic peak.

2. Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of the polymer.

Apparatus: Thermogravimetric Analyzer.

Procedure:

A small sample of the polymer (10-20 mg) is placed in a tared TGA pan.

The sample is heated at a controlled rate (e.g., 10 °C/min) in a controlled atmosphere

(e.g., nitrogen or air).

The mass of the sample is continuously monitored as a function of temperature.
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The decomposition temperature is determined as the temperature at which a significant

loss of mass occurs.

Mechanical Testing
1. Tensile Testing (ASTM D638)

Objective: To determine the tensile strength, Young's modulus, and elongation at break of the

polymer.

Apparatus: Universal Testing Machine with an extensometer.

Procedure:

Dumbbell-shaped specimens of the polymer are prepared according to ASTM D638

specifications.

The dimensions of the specimen's gauge section are measured precisely.

The specimen is mounted in the grips of the universal testing machine.

The specimen is pulled at a constant crosshead speed until it fractures.

The load and extension are continuously recorded during the test.

Tensile strength, Young's modulus, and elongation at break are calculated from the

resulting stress-strain curve.

Chemical Resistance Testing (ISO 175)
Objective: To evaluate the resistance of the polymer to various chemical agents.

Apparatus: Immersion tanks, analytical balance, dimensional measuring tools.

Procedure:

Pre-weighed and measured test specimens of the polymer are prepared.
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The specimens are fully immersed in the test chemical at a specified temperature for a

defined period.

After immersion, the specimens are removed, cleaned, and dried.

Changes in mass, dimensions, and appearance are recorded.

Mechanical properties (e.g., tensile strength) may also be tested after immersion to

assess any degradation.
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Caption: Workflow for the characterization of poly(diallyl oxalate).
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Caption: Comparison of poly(diallyl oxalate) with alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1618031#characterization-of-poly-diallyl-oxalate-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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